5-(2-methoxyethyl)-3-oxo-2-phenyl-N-[4-(trifluoromethoxy)phenyl]-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-(2-methoxyethyl)-3-oxo-2-phenyl-N-[4-(trifluoromethoxy)phenyl]pyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C23H19F3N4O4/c1-33-12-11-29-13-18(21(31)27-15-7-9-17(10-8-15)34-23(24,25)26)20-19(14-29)22(32)30(28-20)16-5-3-2-4-6-16/h2-10,13-14H,11-12H2,1H3,(H,27,31)
• InChI Key: CVIMHTRIGVHZHX-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C23H19F3N4O4
• Molecular Weight: 472.4 g/mol
• CAS No.: 923131-13-9

Description

5-(2-methoxyethyl)-3-oxo-2-phenyl-N-[4-(trifluoromethoxy)phenyl]-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C23H19F3N4O4 and its molecular weight is 472.424. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in the field has focused on synthesizing and characterizing various pyrazole and pyrazolopyrimidine derivatives due to their potential biological activities. For instance, Hassan et al. (2014) and Rahmouni et al. (2016) described the synthesis of new pyrazole and pyrazolopyrimidine derivatives, highlighting the importance of these compounds in drug discovery. These studies involve detailed structural analysis through spectral data, demonstrating the compound's potential as intermediates in synthesizing drugs with targeted properties (Hassan, Hafez, & Osman, 2014) (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Biological Activities

Several studies have explored the cytotoxic and anticancer properties of pyrazolopyrimidine derivatives, as well as their roles as anti-inflammatory and analgesic agents. Abu‐Hashem et al. (2020) and Mahmoud, El-Bordany, & Elsayed (2017) investigated novel derivatives for their potential in treating inflammation and cancer, suggesting these compounds' significant therapeutic potential. These investigations underscore the importance of such molecules in developing new treatments for various diseases (Abu‐Hashem, Al-Hussain, & Zaki, 2020) (Mahmoud, El-Bordany, & Elsayed, 2017).